Cas no 709607-27-2 (3,4-Pyrrolidinediol,2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)-)

• Product name: 3,4-Pyrrolidinediol,2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)-
• CAS No: 709607-27-2
• MF: C₆H₁₄N₂O₂
• MW: 146.18756
• CID: 557803
• PubChem ID: 10464463

3,4-Pyrrolidinediol,2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)-
• 3,4-Pyrrolidinediol, 2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)- (9CI)
• (2S,3S,4R,5S)-2-(Aminomethyl)-5-methylpyrrolidine-3,4-diol
• 709607-27-2

• Inchi： InChI=1S/C6H14N2O2/c1-3-5(9)6(10)4(2-7)8-3/h3-6,8-10H,2,7H2,1H3/t3-,4-,5+,6-/m0/s1
• InChI Key： NXJIVCXAMXOCTF-AZGQCCRYSA-N
• SMILES： CC1C(C(C(N1)CN)O)O

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 78.5Ų